5-methyl-2-(methylsulfanyl)-4-[4-(pyrimidin-2-yl)piperazin-1-yl]pyrimidine

• IUPAC Name: 5-methyl-2-methylsulfanyl-4-(4-pyrimidin-2-ylpiperazin-1-yl)pyrimidine
• InChI: InChI=1S/C14H18N6S/c1-11-10-17-14(21-2)18-12(11)19-6-8-20(9-7-19)13-15-4-3-5-16-13/h3-5,10H,6-9H2,1-2H3
• InChI Key: GCKCVGYXJJBVGW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1N2CCN(CC2)C3=NC=CC=N3)SC
• Molecular Formula: C14H18N6S
• Molecular Weight: 302.40 g/mol
• CAS No.: 2640877-76-3

Description

This compound features a pyrimidine core substituted with a methyl group (position 5), a methylsulfanyl group (position 2), and a piperazine moiety at position 2. Such structural complexity positions it within a class of compounds studied for anticancer, antimicrobial, and enzyme-modulating activities. Its synthesis typically involves multi-step nucleophilic substitutions and coupling reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Methyl-2-(methylsulfanyl)-4-[4-(pyrimidin-2-yl)piperazin-1-yl]pyrimidine typically involves the condensation of pyrimidine derivatives with appropriate sulfur and piperazine reagents. Here’s a basic synthetic route:

• Starting Material: : Pyrimidine derivative with a methyl and a methylsulfanyl group.

• Reagents: : Pyrimidin-2-yl-piperazine, base (such as potassium carbonate), solvent (like dimethylformamide).

• Reaction Conditions: : Heat the mixture to 100-120°C for several hours under inert atmosphere (such as nitrogen or argon).

Industrial Production Methods

For industrial-scale production, this compound would be synthesized in large reaction vessels with precise temperature and pressure control. The process might involve:

• Batch Processing: : Using larger quantities of reagents and scaling up the laboratory synthesis method.

• Continuous Flow Chemistry: : Using a continuous flow reactor to improve yield and reduce reaction time.

Chemical Reactions Analysis

Types of Reactions

• Oxidation: : The compound can undergo oxidation reactions at the sulfur or methyl groups, leading to sulfoxides or sulfones.

• Reduction: : Reduction can occur at the pyrimidine ring, altering the electronic properties of the molecule.

• Substitution: : Nucleophilic substitution reactions can happen at the piperazine ring or the methyl group on the pyrimidine ring.

Common Reagents and Conditions

• Oxidation Reagents: : Potassium permanganate, hydrogen peroxide.

• Reduction Reagents: : Sodium borohydride, lithium aluminum hydride.

• Substitution Reagents: : Halogenating agents like N-bromosuccinimide for bromination.

Major Products

• Oxidation Products: : Sulfoxides and sulfones.

• Reduction Products: : Reduced pyrimidine derivatives.

• Substitution Products: : Brominated or iodinated pyrimidine derivatives.

Scientific Research Applications

Chemistry

In organic chemistry, this compound serves as a valuable intermediate for synthesizing more complex molecules. It is used in the development of heterocyclic compounds with potential pharmacological activities.

Biology

In biological research, 5-Methyl-2-(methylsulfanyl)-4-[4-(pyrimidin-2-yl)piperazin-1-yl]pyrimidine is studied for its interactions with biological macromolecules like proteins and DNA. Its unique structure allows it to act as a probe in studying enzyme mechanisms and receptor bindings.

Medicine

Medically, this compound is investigated for its potential as a therapeutic agent. It shows promise in areas such as anti-inflammatory, anticancer, and antimicrobial treatments due to its ability to interact with various biological targets.

Industry

In industrial applications, this compound is used in the synthesis of high-value chemicals and pharmaceuticals. Its versatility in reactions makes it a valuable building block in the chemical industry.

Mechanism of Action

The compound exerts its effects by interacting with specific molecular targets within cells. These targets include enzymes, receptors, and nucleic acids. The pyrimidine and piperazine rings play crucial roles in binding to these targets, often modulating their activity or inhibiting their function. The exact mechanism involves forming hydrogen bonds, hydrophobic interactions, and van der Waals forces with the molecular targets.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s uniqueness lies in its combination of functional groups. Below is a detailed comparison with analogs, highlighting structural variations and biological implications:

Table 1: Key Structural and Functional Comparisons

Compound Name	Structural Features	Biological Activity	Key Differences from Target Compound
5-Methyl-4-(4-{5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-2-(methylsulfanyl)pyrimidine	Triazolopyrimidine core; piperazine linkage	Anticancer (prostate cancer cells)	Replaces pyrimidin-2-yl with triazolopyrimidine, altering binding affinity
4-(Difluoromethyl)-2-(methylsulfanyl)-6-[4-(pyrimidin-2-yl)piperazin-1-yl]pyrimidine	Difluoromethyl group; identical piperazine-pyrimidine backbone	Enhanced metabolic stability	Fluorination increases lipophilicity and resistance to oxidative metabolism
2-Methyl-4-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyrimidine	Pyrrolidinyl substituent; methylpyrimidine	Enzyme inhibition (e.g., kinases)	Pyrrolidine introduces stereochemical complexity, affecting target selectivity
4-Phenyl-6-[4-(2,4,5-trimethylbenzenesulfonyl)piperazin-1-yl]pyrimidine	Benzenesulfonyl group; phenyl substitution	Acetylcholinesterase inhibition	Bulky sulfonyl group reduces membrane permeability compared to methylsulfanyl
5-{4-[5,6-Dimethyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-2-carbonitrile	Carbonitrile group; dimethylpyrimidine	Antifungal activity	Carbonitrile enhances dipole interactions but may reduce solubility

Critical Analysis of Structural Impact

Piperazine vs. Piperidine Moieties : Piperazine’s dual nitrogen atoms enable stronger hydrogen bonding with biological targets (e.g., serotonin or dopamine receptors) compared to piperidine derivatives, which lack a second nitrogen .

Methylsulfanyl Group : This electron-rich substituent improves binding to hydrophobic pockets in enzymes (e.g., thymidylate synthase) but may increase metabolic susceptibility compared to sulfonyl or sulfonamide groups .

Fluorinated Derivatives : Difluoromethyl analogs (e.g., ) exhibit improved pharmacokinetics due to fluorine’s electronegativity and metabolic stability, though synthesis costs are higher .

Research Findings and Therapeutic Potential

• Anticancer Activity : The target compound’s pyrimidine-piperazine scaffold shows promise in disrupting DNA synthesis pathways, akin to 5-fluorouracil derivatives. However, its methylsulfanyl group may limit bioavailability compared to carboxamide or carbonitrile analogs .
• Antimicrobial Applications : Methylsulfanyl-pyrimidine derivatives (e.g., ) demonstrate broad-spectrum activity against Gram-positive bacteria, though piperazine-linked compounds require optimization for Gram-negative penetration .
• Neurological Targets : Piperazine-containing compounds often modulate neurotransmitter receptors (e.g., 5-HT or D2 receptors). The pyrimidin-2-yl substitution may confer selectivity over simpler phenyl-piperazine drugs .